Cas no 2732-09-4 (9-methylbenzo[c]acridine-7-carbaldehyde)

• Product name: 9-methylbenzo[c]acridine-7-carbaldehyde
• CAS No: 2732-09-4
• MF: C₁₉H₁₃NO
• MW: 271.31262
• CID: 1431788
• PubChem ID: 75950

9-methylbenzo[c]acridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 9-methylbenzo[c]acridine-7-carbaldehyde
• DTXSID20181764
• Benz(c)acridine-7-carboxaldehyde, 9-methyl-
• 2732-09-4
• BRN 1578601
• 5-21-09-00333 (Beilstein Handbook Reference)
• 9-Methylbenz(c)acridine-7-carboxaldehyde
• 7-Formyl-9-methylbenz(c)acridine

• Inchi： InChI=1S/C19H13NO/c1-12-6-9-18-16(10-12)17(11-21)15-8-7-13-4-2-3-5-14(13)19(15)20-18/h2-11H,1H3
• InChI Key： CLAQKFCRXYBNSM-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N=C3C(=C2C=O)C=CC4=CC=CC=C43

Computed Properties

• Exact Mass: 271.09979
• Monoisotopic Mass: 271.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų
• XLogP3: 4.6

Experimental Properties

• Density: 1.1363 (rough estimate)
• Boiling Point: 414.4°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 29.96